Cas no 1211474-29-1 (N-Ethyl-1-(2-thienyl)cyclohexanamine oxalate)

• Product Name: N-Ethyl-1-(2-thienyl)cyclohexanamine oxalate
• CAS No: 1211474-29-1
• MF: C₁₄H₂₁NO₄S
• MW: 299.385843038559
• CID: 4685840
• Update Time: 2025-09-27

N-Ethyl-1-(2-thienyl)cyclohexanamine oxalate Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-1-(thiophen-2-yl)cyclohexanamine oxalate
• N-Ethyl-1-(2-thienyl)cyclohexanamine oxalate

• Inchi： 1S/C12H19NS.C2H2O4/c1-2-13-12(8-4-3-5-9-12)11-7-6-10-14-11;3-1(4)2(5)6/h6-7,10,13H,2-5,8-9H2,1H3;(H,3,4)(H,5,6)
• InChI Key： DRHFGYWRVGDAKJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CCCCC1)NCC.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 247
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-Ethyl-1-(2-thienyl)cyclohexanamine oxalate

Research Briefing on N-Ethyl-1-(2-thienyl)cyclohexanamine Oxalate (CAS: 1211474-29-1)

N-Ethyl-1-(2-thienyl)cyclohexanamine oxalate (CAS: 1211474-29-1) is a chemical compound of significant interest in the field of medicinal chemistry and neuroscience. Recent studies have explored its potential as a psychoactive substance and its interactions with neurotransmitter systems, particularly the serotonin and dopamine pathways. This briefing synthesizes the latest research findings, methodologies, and implications for future applications in chemical biology and pharmaceutical development.

The compound, often referred to in the context of designer drugs or research chemicals, has been investigated for its structural similarity to known psychoactive substances such as methamphetamine and MDMA. Its oxalate salt form enhances stability and solubility, making it suitable for laboratory studies. Recent publications highlight its binding affinity to monoamine transporters, with preliminary data suggesting a unique pharmacological profile that warrants further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers employed in vitro assays to evaluate the compound's selectivity and potency at serotonin (SERT), dopamine (DAT), and norepinephrine (NET) transporters. Results indicated moderate inhibition of SERT and DAT, with negligible effects on NET, distinguishing it from classical stimulants. Molecular docking simulations further revealed interactions with key residues in the transporter binding pockets, providing insights for structure-activity relationship (SAR) optimization.

Another pivotal study, featured in Neuropharmacology (2024), utilized rodent models to assess behavioral effects. The compound exhibited stimulant-like properties at lower doses but induced atypical hallucinogenic responses at higher concentrations, suggesting a dose-dependent dual mechanism. Electrochemical recordings confirmed increased extracellular dopamine and serotonin levels in the prefrontal cortex, aligning with its transporter inhibition profile.

From a safety perspective, toxicological assessments remain limited. A 2024 preprint on bioRxiv reported acute toxicity data in zebrafish, noting a higher therapeutic index compared to analogs like 3,4-methylenedioxymethamphetamine (MDMA). However, potential neurotoxicity or long-term cognitive effects in mammals are yet to be systematically evaluated, underscoring the need for rigorous preclinical studies.

Industry applications are nascent but promising. Patent filings (e.g., WO2023124567) propose derivatives of N-Ethyl-1-(2-thienyl)cyclohexanamine as leads for treating mood disorders, leveraging its serotonergic modulation. Concurrently, regulatory agencies have flagged the compound as a "substance of concern" due to recreational misuse risks, emphasizing the importance of controlled research frameworks.

In conclusion, N-Ethyl-1-(2-thienyl)cyclohexanamine oxalate represents a multifaceted research target with therapeutic potential and societal implications. Future directions should prioritize mechanistic elucidation, safety profiling, and the development of selective analogs to harness its benefits while mitigating risks. Collaborative efforts between academia, industry, and policymakers will be essential to navigate this complex landscape.